Cas no 7779-70-6 (Nonanoic acid,3-methylbutyl ester)

• Product Name: Nonanoic acid,3-methylbutyl ester
• CAS No: 7779-70-6
• MF: C₁₄H₂₈O₂
• MW: 228.370924949646
• CID: 565376
• Update Time: 2025-04-19

Nonanoic acid,3-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid,3-methylbutyl ester
• ISO-AMYL PELARGONATE
• iso-AMYL-PELARGONATE
• Isoamyl nonoate
• Isopentyl nonanoate
• Nonanoic acid, isopentyl ester

• Inchi： 1S/C14H28O2/c1-4-5-6-7-8-9-10-14(15)16-12-11-13(2)3/h13H,4-12H2,1-3H3
• InChI Key： SHGMLOSSRPFLKG-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(OCCC(C)C)=O

Computed Properties

• Exact Mass: 228.20904
• Monoisotopic Mass: 228.20893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.86 g/mL at 25 °C(lit.)
• Boiling Point: 260 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.429(lit.)
• PSA: 26.3
• LogP: 4.32630
• FEMA: 2078 | ISOAMYL NONANOATE

Nonanoic acid,3-methylbutyl ester Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters